2-(4-ethoxyphenyl)-2-oxoethyl 2-nitrobenzoate

• IUPAC Name: [2-(4-ethoxyphenyl)-2-oxoethyl] 2-nitrobenzoate
• InChI: InChI=1S/C17H15NO6/c1-2-23-13-9-7-12(8-10-13)16(19)11-24-17(20)14-5-3-4-6-15(14)18(21)22/h3-10H,2,11H2,1H3
• InChI Key: YKKMYUZBELFUIQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)COC(=O)C2=CC=CC=C2[N+](=O)[O-]
• Molecular Formula: C17H15NO6
• Molecular Weight: 329.30 g/mol

Description

2-(4-ethoxyphenyl)-2-oxoethyl 2-nitrobenzoate, commonly known as ENB, is a chemical compound that has been of interest to the scientific community due to its potential applications in various fields. ENB is a yellow crystalline powder that is soluble in organic solvents and has a molecular weight of 339.32 g/mol.

Mechanism of Action

The mechanism of action of ENB is not fully understood. However, it is believed that ENB acts as an inhibitor of certain enzymes, thereby preventing the production of inflammatory mediators and cancer cell growth. ENB has also been shown to interact with DNA, which may contribute to its anti-cancer properties.
Biochemical and Physiological Effects:
ENB has been shown to have anti-inflammatory and anti-cancer properties in various in vitro and in vivo studies. ENB has also been shown to have antioxidant properties, which may contribute to its anti-inflammatory effects. However, further studies are needed to fully understand the biochemical and physiological effects of ENB.

Advantages and Limitations for Lab Experiments

ENB has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. It is also soluble in organic solvents, which makes it easy to work with in the lab. However, ENB has some limitations. It is not water-soluble, which limits its use in certain experiments. It is also a relatively new compound, and more studies are needed to fully understand its properties and potential applications.

Future Directions

There are several future directions for research on ENB. One area of interest is the development of ENB-based drugs for the treatment of inflammatory diseases and cancer. Another area of interest is the synthesis of ENB-based materials with unique properties. Additionally, further studies are needed to fully understand the mechanism of action and biochemical and physiological effects of ENB.

Synthesis Methods

ENB can be synthesized through a multi-step process that involves the reaction of 2-nitrobenzoic acid with ethyl chloroformate and 4-ethoxyaniline. The reaction is carried out in the presence of a base such as triethylamine and a solvent such as dichloromethane. The resulting product is then purified through recrystallization to obtain pure ENB.

Scientific Research Applications

ENB has been studied for its potential applications in various fields of science. In the field of chemistry, ENB has been used as a starting material for the synthesis of other compounds. In the field of pharmaceuticals, ENB has been studied for its potential as an anti-inflammatory agent and for its ability to inhibit the growth of cancer cells. In the field of materials science, ENB has been used to synthesize polymers with unique properties.